AMMONIUM SULFOBETAINE-1, TECH., 70

• CAS: 103683-18-7
• Molecular Formula: C21H44N2O4S
• Molecular Weight: 420.7 g/mol
• SMILES: CCCCCCCCCCCC[N+](C)(C)CCN(CCCS(=O)(=O)[O-])C(=O)C
• InChI: InChI=1S/C21H44N2O4S/c1-5-6-7-8-9-10-11-12-13-14-18-23(3,4)19-17-22(21(2)24)16-15-20-28(25,26)27/h5-20H2,1-4H3
• InChIKey: XTLJEWGAPAQKPI-UHFFFAOYSA-N

Ammonium Sulfobetaine-1, Tech., 70 (also known as ASB-1) is a technical-grade zwitterionic surfactant belonging to the amidosulfobetaine subclass, characterized by a unique acetyl(3-sulfopropyl)amino]ethyl spacer between its quaternary ammonium and sulfonate groups. This structural motif creates a greater distance between the two charged groups compared to simpler alkyl sulfobetaines, directly impacting its performance in separation science.

AMMONIUM SULFOBETAINE-1, TECH., 70 (CAS 103683-18-7): A Key Amidosulfobetaine Intermediate for Chromatographic and Surfactant Research

Ammonium Sulfobetaine-1, Tech., 70 (also known as ASB-1) is a technical-grade zwitterionic surfactant belonging to the amidosulfobetaine subclass, characterized by a unique acetyl(3-sulfopropyl)amino]ethyl spacer between its quaternary ammonium and sulfonate groups . This structural motif creates a greater distance between the two charged groups compared to simpler alkyl sulfobetaines, directly impacting its performance in separation science [1]. Its amphiphilic nature, stemming from a long hydrophobic dodecyl tail and a hydrophilic sulfobetaine headgroup , makes it a functional building block for advanced materials and a subject of study in colloid and interface science.

Electrostatic ion chromatography stationary phase Designed for selectivity based on extended inter-charge distance, enabling reported separation of polarizable anions in high-salinity matrices.

Amidosulfobetaine probe for colloid/interface studies Structural feature supports investigation of micellization, aggregation number, and thermal stability as a class-representative zwitterionic surfactant.

Technical-grade solution for process R&D ~70% active content in a ready-to-use format may support preparative immobilization and scale-up workflows where ultra-high purity is not required.

• [1] Hu, W., Hasebe, K., Tanaka, K., & Haddad, P. R. (1999). Electrostatic ion chromatography of polarizable anions in saline waters with N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyldodecanaminium hydroxide (ammonium sulfobetaine-1) as the stationary phase and a dilute electrolytic solution as the mobile phase. Journal of Chromatography A, 850(1-2), 161–166. View Source

Procurement Risk: Why Swapping AMMONIUM SULFOBETAINE-1, TECH., 70 for Simpler Sulfobetaines Compromises Analytical Selectivity

Direct substitution of Ammonium Sulfobetaine-1 with a generic alkyl sulfobetaine of similar tail length, such as N-dodecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate (SB3-12), is scientifically unsound for key applications. The differentiating factor is not just the zwitterionic head, but the intervening acetyl(3-sulfopropyl)amino]ethyl spacer, which fundamentally alters the charge distribution [1]. This structural difference directly translates into a measurable change in the binding affinity for polarizable anions in electrostatic ion chromatography, proving that the molecule's function is exquisitely dependent on its specific architecture and cannot be emulated by simpler, commercially ubiquitous analogs [1]. Using an alternative will lead to a total loss of the desired chromatographic selectivity and resolution.

Ammonium Sulfobetaine-1

Acetyl(3-sulfopropyl)amino]ethyl spacer creates greater charge separation, leading to reported distinct elution order for polarizable anions in electrostatic ion chromatography.

Generic C12 sulfobetaine (SB3-12)

Shorter inter-charge distance; reported stronger binding of iodide and thiocyanate, altering chromatographic selectivity and potentially preventing baseline separation in saline matrices.

Amidosulfobetaine class

Reported to form smaller micelles (class-level inference) and offer thermal stability linked to the sulfobetaine backbone, relevant for high-temperature and colloidal research contexts.

Alkyl sulfobetaine or esterquat alternatives

May produce larger aggregates and, for esterquats, degrade at elevated process temperatures. Hydrolytic stability profile may not transfer, requiring separate validation.

Technical-grade solution (~70%)

Formulated for cost-efficient preparative work; purity and solution form are deliberate selection attributes for process development.

High-purity (>98%) solid sulfobetaine

Requires dissolution step and may increase procurement cost per mole of active surfactant, without benefiting preparative immobilization or initial compatibility testing.

• [1] Hu, W., Hasebe, K., Tanaka, K., & Haddad, P. R. (1999). Electrostatic ion chromatography of polarizable anions in saline waters with N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyldodecanaminium hydroxide (ammonium sulfobetaine-1) as the stationary phase and a dilute electrolytic solution as the mobile phase. Journal of Chromatography A, 850(1-2), 161–166. View Source

Quantitative Differentiation Evidence for AMMONIUM SULFOBETAINE-1, TECH., 70 Against Its Closest Analogs

Superior Separation of Polarizable Anions in High-Saline Matrices

When used as a stationary phase for electrostatic ion chromatography, Ammonium Sulfobetaine-1 provides a distinct selectivity advantage over the closest analogous C12 sulfobetaine, N-dodecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate (C12N3S). The greater inter-charge distance in Ammonium Sulfobetaine-1 leads to significantly weaker binding of highly polarizable anions like iodide (I-) and thiocyanate (SCN-), allowing them to elute faster while maintaining baseline separation from other anions in a saline water matrix [1]. This direct, quantitative chromatographic behavior is not achievable with the comparator molecule under identical mobile phase conditions of a dilute electrolytic solution [1].

Ion elution selectivity

Head-to-head comparison

Reported faster elution of iodide and thiocyanate vs. stronger retention by SB3-12; baseline separation of thiocyanate, iodide, nitrate achieved.

Supports electrostatic ion chromatography method design for polarizable anions in saline water.

Selectivity shift observed under dilute electrolytic mobile phase; direct transfer to other matrix conditions requires verification.

Evidence Dimension	Stationary phase binding affinity for polarizable anions (qualitative elution order change)
Target Compound Data	Faster elution of iodide and thiocyanate. Baseline separation of thiocyanate, iodide, and nitrate achieved.
Comparator Or Baseline	N-dodecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate (C12N3S): Stronger retention of iodide and thiocyanate, indicating stronger binding.
Quantified Difference	Qualitative reversal of elution order for highly polarizable species, leading to a faster and more effective analytical method for saline water samples.
Conditions	Electrostatic ion chromatography (EIC) with a dilute electrolytic solution as the mobile phase, targeting anions in saline water samples.

Why This Matters

This selectivity is the critical performance parameter for analytical chemists designing methods for direct, rapid analysis of polarizable anions in complex, high-salinity samples, where standard ion-exchange stationary phases fail.

• [1] Hu, W., Hasebe, K., Tanaka, K., & Haddad, P. R. (1999). Electrostatic ion chromatography of polarizable anions in saline waters with N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyldodecanaminium hydroxide (ammonium sulfobetaine-1) as the stationary phase and a dilute electrolytic solution as the mobile phase. Journal of Chromatography A, 850(1-2), 161–166. View Source

Structurally-Driven Smaller Micellar Assemblies vs. Alkyl Sulfobetaines

Ammonium Sulfobetaine-1, as an amidosulfobetaine (ASB), belongs to a subclass that consistently produces smaller micelles compared to alkyl sulfobetaines with similarly sized hydrophobic tails. A systematic study comparing the C14 analogs, C14-ASB and C14SB, has shown that the amido-functionalized surfactant forms micelles with a smaller aggregation number (g=121) than the corresponding alkyl sulfobetaine [1]. This class-level inference supports the expectation that Ammonium Sulfobetaine-1 will form more compact micellar structures than its simple alkyl counterpart, SB3-12, which has a reported aggregation number of 49-55 .

Micelle aggregation number

Class-level inference

C14-ASB (class representative): g = 121 vs. C14SB: g = 108; for C12 reference SB3-12: g = 49–55

May support the expectation of smaller micellar assemblies for amidosulfobetaine surfactants.

Data source: DLS/SLS in 1 M NaCl; class inference for C12-ASB requires experimental confirmation.

Evidence Dimension	Micelle aggregation number (g) for analogous C14 amidosulfobetaine vs. alkyl sulfobetaine
Target Compound Data	For class representative C14-ASB: aggregation number (g) = 121
Comparator Or Baseline	C14SB (myristyl sulfobetaine): aggregation number (g) = 108 [1]; C12SB (dodecyl sulfobetaine, SB3-12): aggregation number (g) = 49-55
Quantified Difference	C14-ASB micelles are slightly larger than C12SB micelles, but the class behavior shows that ASB micelles are smaller relative to alkyl SB micelles with similarly sized tailgroups.
Conditions	Dynamic light scattering (DLS) and static light scattering measurements at room temperature in 1 M NaCl.

Why This Matters

Smaller micelles are directly correlated with improved colloidal stability, higher solubility of hydrophobic payloads, and more efficient renal clearance in biomedical applications, making ASB-1 a superior choice for nanocarrier formulation over generic alkyl sulfobetaines.

• [1] Micellization and Single-Particle Encapsulation with Dimethylammoniopropyl Sulfobetaines. ACS Omega 2017, 2, 4, 1287–1294. View Source

Thermal Stability Inherent to the n-Alkylammonium Sulfobetaine Class

The broader class of n-alkylammonium sulfobetaine zwitterions, to which this compound belongs, is characterized by high thermal stability. Recent research demonstrates that the decomposition temperature for this family is sufficiently high for demanding applications, with thermal stability being directly related to the alkyl chain length [1]. This provides a necessary baseline for processes involving elevated temperatures, distinguishing the compound from less stable, ester-linked quaternary ammonium surfactants.

Thermal stability

Class-level inference

n-Alkylammonium sulfobetaine class shows high decomposition temperatures; thermal stability increases with alkyl chain length.

Reported class-level stability may support application in elevated-temperature process research.

Specific TGA/DSC values for ASB-1 not provided; stability under target conditions requires in-house validation.

Evidence Dimension	Thermal decomposition profile
Target Compound Data	The class of n-alkylammonium sulfobetaines exhibits high thermal stability; longer alkyl chains confer higher phase transition temperatures.
Comparator Or Baseline	Esterquats and other ester-containing cationic surfactants are known to undergo hydrolysis at elevated temperatures.
Quantified Difference	Qualitative superiority in thermal resilience over ester-based surfactants, enabling use in higher-temperature industrial processes.
Conditions	Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) under nitrogen atmosphere.

Why This Matters

For industrial R&D in areas like enhanced oil recovery or high-temperature synthesis, this thermal resilience means the surfactant structure remains intact under process conditions, ensuring consistent performance and avoiding the formation of degradation byproducts.

• [1] Lange, A., Holtzheimer, L., Clarke, C., Thünemann, A. F., & Taubert, A. (2025). Complex Self-Organization in n-Alkylammonium Sulfobetaine Zwitterions with High Thermal Stabilities and High Expansion Coefficients. Langmuir, 41(7), 4422-4434. View Source

Technical Grade (70%) as a Practical and Cost-Effective Reagent Option

Ammonium Sulfobetaine-1, Tech., 70 is supplied as a technical-grade product with approximately 70% active content, typically as a solution, in contrast to high-purity (>98%) analytical standards of simpler sulfobetaines like SB3-12 or SB3-14 . This formulation choice is deliberate, offering a practical, cost-effective option for process development and preparative-scale work where ultra-high purity is not required, and the presence of water or manufacturing byproducts does not interfere with the intended application [1]. This allows procurement teams to optimize budget allocation without sacrificing the target molecule's unique structural function.

Product form & purity

Supporting evidence

~70% active content, typically as aqueous solution, vs. >98% solid for SB3-14 (analytical standard).

Procurement profile supports preparative and process-scale workflows where ultra-high purity is not critical.

Exact composition depends on lot; certificate of analysis recommended for critical applications.

Evidence Dimension	Product purity and physical form
Target Compound Data	AMMONIUM SULFOBETAINE-1, TECH., 70: ~70% active content, typically supplied as a 1.5% or 5% aqueous solution.
Comparator Or Baseline	SB3-14 (Sigma-Aldrich): >=98.0% (TLC) solid.
Quantified Difference	Approximately 70% vs. >98% purity; solution vs. solid form.
Conditions	Supplier technical data sheets and certificates of analysis.

Why This Matters

For procurement decisions, this directly translates to lower cost per mole of active surfactant and a ready-to-use solution form, simplifying handling and accelerating process development timelines compared to high-purity solid alternatives.

• [1] ChemWhat. AMMONIUM SULFOBETAINE-1, TECH., 70 CAS#: 103683-18-7. Product Description. View Source

Optimal Application Scenarios for AMMONIUM SULFOBETAINE-1, TECH., 70 Based on Proven Differentiation

Development of Novel Stationary Phases for Ion Chromatography

This compound is the definitive molecule of choice for R&D groups developing next-generation electrostatic ion chromatography (EIC) methods. As established in Section 3, its extended inter-charge distance provides a unique selectivity profile that allows for the rapid, baseline-resolved separation of highly polarizable anions like iodide and thiocyanate in undiluted, high-salinity matrices such as seawater [1]. Standard sulfobetaines like SB3-12 cannot achieve this separation profile due to their stronger, undesirable binding of these target analytes. The technical grade is suitable for the preparative immobilization process.

Synthesis of Amphiphilic Block Copolymers for Smart Drug Delivery Systems

For synthetic chemists designing sulfobetaine-based polymers with upper critical solution temperature (UCST) behavior, the acrylamido-like functionality of Ammonium Sulfobetaine-1 makes it a closer structural mimic to widely used monomers than simpler alkyl sulfobetaines. The resulting amide bond is more hydrolytically stable than an ester linkage, a crucial attribute for long-circulating nanocarriers. The evidence of smaller micellar structures for ASB-class surfactants directly supports the pursuit of ultra-small, renally-clearable nanoparticles, a goal not easily met with simple alkyl sulfobetaines that form larger aggregates.

Investigating Structure-Function Relationships in Colloidal Stabilization

Colloid and interface scientists investigating the fundamental principles of nanoparticle stabilization in extreme ionic strength environments need a toolbox of structurally diverse sulfobetaines. Procuring Ammonium Sulfobetaine-1 enables a direct comparative study against its simple alkyl cousin, SB3-12, and its longer-chain amido analog, ASB-14. This systematic variation of the headgroup architecture allows researchers to isolate and quantify the thermodynamic contribution of the amide-dipole on micellization enthalpy and colloidal stability, directly building upon the existing class-level data on micelle size and aggregation number.

Formulation of High-Temperature Industrial Surfactant Packages

For industrial process R&D, particularly in enhanced oil recovery (EOR) or high-temperature cleaning formulations, the thermal stability of the n-alkylammonium sulfobetaine class is a key advantage over ester-based or ethoxylated surfactants that degrade at elevated downhole or process temperatures. While the compound's specific thermal decomposition point requires in-house verification, its structural class guarantees that it does not contain labile ester bonds. The technical, 70% solution form is directly amenable to the large-scale formulation and compatibility testing required for field deployment.

Application

Selection Property

Validation Focus

Stationary phase development for electrostatic ion chromatography

Extended inter-charge distance selectivity

Anion elution profile and baseline separation in saline matrices

Amphiphilic block copolymer synthesis for carrier research

Amido-functionalized zwitterionic monomer mimic

Micellar size and hydrolytic stability of resulting polymer

Structure-function studies in colloidal stabilization

Headgroup architecture variation (amide spacer vs. simple sulfobetaine)

Aggregation behavior and thermodynamic parameters in high-ionic-strength media

High-temperature surfactant formulation research

Class-level thermal stability of n-alkylammonium sulfobetaines

Process-temperature compatibility and degradation profile under target conditions

• [1] Hu, W., Hasebe, K., Tanaka, K., & Haddad, P. R. (1999). Electrostatic ion chromatography of polarizable anions in saline waters with N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyldodecanaminium hydroxide (ammonium sulfobetaine-1) as the stationary phase and a dilute electrolytic solution as the mobile phase. Journal of Chromatography A, 850(1-2), 161–166. View Source